Cas no 2138019-50-6 (6-Hepten-3-one, 4-methyl-1-[(phenylmethyl)amino]-)
6-Hepten-3-one, 4-methyl-1-[(phenylmethyl)amino]- Chemical and Physical Properties
Names and Identifiers
-
- 6-Hepten-3-one, 4-methyl-1-[(phenylmethyl)amino]-
-
- Inchi: 1S/C15H21NO/c1-3-7-13(2)15(17)10-11-16-12-14-8-5-4-6-9-14/h3-6,8-9,13,16H,1,7,10-12H2,2H3
- InChI Key: NFPJRWFXOJJWNE-UHFFFAOYSA-N
- SMILES: C(NCC1=CC=CC=C1)CC(=O)C(C)CC=C
6-Hepten-3-one, 4-methyl-1-[(phenylmethyl)amino]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-799486-0.05g |
1-(benzylamino)-4-methylhept-6-en-3-one |
2138019-50-6 | 95.0% | 0.05g |
$948.0 | 2025-03-21 | |
| Enamine | EN300-799486-0.1g |
1-(benzylamino)-4-methylhept-6-en-3-one |
2138019-50-6 | 95.0% | 0.1g |
$993.0 | 2025-03-21 | |
| Enamine | EN300-799486-0.25g |
1-(benzylamino)-4-methylhept-6-en-3-one |
2138019-50-6 | 95.0% | 0.25g |
$1038.0 | 2025-03-21 | |
| Enamine | EN300-799486-0.5g |
1-(benzylamino)-4-methylhept-6-en-3-one |
2138019-50-6 | 95.0% | 0.5g |
$1084.0 | 2025-03-21 | |
| Enamine | EN300-799486-1.0g |
1-(benzylamino)-4-methylhept-6-en-3-one |
2138019-50-6 | 95.0% | 1.0g |
$1129.0 | 2025-03-21 | |
| Enamine | EN300-799486-2.5g |
1-(benzylamino)-4-methylhept-6-en-3-one |
2138019-50-6 | 95.0% | 2.5g |
$2211.0 | 2025-03-21 | |
| Enamine | EN300-799486-5.0g |
1-(benzylamino)-4-methylhept-6-en-3-one |
2138019-50-6 | 95.0% | 5.0g |
$3273.0 | 2025-03-21 | |
| Enamine | EN300-799486-10.0g |
1-(benzylamino)-4-methylhept-6-en-3-one |
2138019-50-6 | 95.0% | 10.0g |
$4852.0 | 2025-03-21 |
6-Hepten-3-one, 4-methyl-1-[(phenylmethyl)amino]- Related Literature
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
Additional information on 6-Hepten-3-one, 4-methyl-1-[(phenylmethyl)amino]-
Professional Introduction to Compound with CAS No. 2138019-50-6 and Product Name: 6-Hepten-3-one, 4-methyl-1-[(phenylmethyl)amino]-
The compound with the CAS number 2138019-50-6 and the product name 6-Hepten-3-one, 4-methyl-1-[(phenylmethyl)amino]- represents a fascinating molecule with significant potential in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural features, has garnered attention due to its intriguing chemical properties and potential biological activities. The presence of both an enone moiety and an amine group in its molecular framework suggests a versatile reactivity that could be exploited in various synthetic pathways.
In recent years, there has been a growing interest in the development of novel heterocyclic compounds that exhibit pharmacological activity. The structure of 6-Hepten-3-one, 4-methyl-1-[(phenylmethyl)amino]- aligns well with this trend, as it incorporates elements that are commonly found in bioactive molecules. Specifically, the phenylmethyl (benzyl) amine substituent is a well-known pharmacophore that has been extensively studied for its role in modulating biological processes. This moiety is often associated with compounds that exhibit antidepressant, anxiolytic, and anti-inflammatory properties.
The enone group in the molecule also plays a crucial role in its chemical behavior. Enones are known for their ability to participate in various types of reactions, including Michael additions, aldol condensations, and cycloadditions. These reactions are not only important from a synthetic perspective but also from a mechanistic one, as they can provide insights into the reactivity of the compound under different conditions. The presence of the methyl group at the 4-position of the heptenone backbone further influences the electronic properties of the molecule, making it more susceptible to nucleophilic attack at specific positions.
Recent studies have highlighted the importance of understanding the stereochemistry of enones in drug design. The configuration of the double bond and the substituents around it can significantly impact the biological activity of a compound. In the case of 6-Hepten-3-one, 4-methyl-1-[(phenylmethyl)amino]-, both E and Z isomers have been considered for their potential pharmacological effects. The E-isomer is generally more stable and easier to synthesize, but the Z-isomer may offer different biological profiles due to its altered electronic distribution.
The synthesis of this compound involves several key steps that require careful optimization to ensure high yield and purity. One common approach involves the condensation of a suitable aldehyde or ketone with an amine derivative under acidic or basic conditions. The choice of solvent and catalyst can significantly influence the reaction outcome, making it essential to select conditions that promote desired selectivity while minimizing side reactions.
Another important aspect of working with this compound is its solubility profile. The presence of both polar and non-polar functional groups makes it soluble in a variety of solvents, including organic solvents such as dichloromethane and tetrahydrofuran (THF). However, water solubility is limited due to the hydrophobic nature of the heptenone backbone. This property can be both an advantage and a disadvantage depending on the application. For example, if intended for aqueous-based formulations, modifications may be necessary to enhance water solubility.
From a computational chemistry perspective, density functional theory (DFT) calculations have been used to study the electronic structure and reactivity of 6-Hepten-3-one, 4-methyl-1-[(phenylmethyl)amino]-. These studies have provided valuable insights into how different substituents influence the molecule's energy landscape and potential reaction pathways. For instance, calculations have shown that the phenylmethyl amine group donates electron density to the enone system via conjugation with the aromatic ring, which can stabilize certain intermediates formed during reactions involving this compound.
The pharmacological potential of this compound has also been explored through in vitro assays. Initial studies have indicated that derivatives of this molecule may exhibit inhibitory activity against certain enzymes involved in inflammatory pathways. This finding aligns with current trends in drug discovery where modulating inflammation is a key strategy for treating chronic diseases such as arthritis and metabolic syndrome.
In addition to its potential therapeutic applications, 6-Hepten-3-one, 4-methyl-1-[(phenylmethyl)amino]- has shown promise as a building block for more complex molecules. Its unique structural features make it an attractive candidate for generating novel scaffolds through combinatorial chemistry or fragment-based drug design approaches. By modifying specific functional groups or introducing new ones at strategic positions within its framework, researchers can explore an extensive chemical space without having to start from scratch.
The synthesis and characterization efforts surrounding this compound have also contributed to advancements in synthetic methodologies used across multiple disciplines within organic chemistry. Techniques such as asymmetric synthesis have been employed to produce enantiomerically pure forms of this molecule when needed for biological evaluation purposes.
In conclusion,6-Hepten-3-one, 4-methyl, 1-[(phenylmethyl)amino]-, with CAS no., represents an intriguing subject for further research due to its structural complexity and potential biological relevance。 Its unique combination of functional groups offers opportunities for diverse applications ranging from medicinal chemistry to materials science。 As our understanding improves through continued investigation,this compound may emerge as a valuable tool or lead compound worth exploring further。
2138019-50-6 (6-Hepten-3-one, 4-methyl-1-[(phenylmethyl)amino]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)